Cas no 2228659-03-6 (O-(2-methylquinolin-6-yl)methylhydroxylamine)

• Product Name: O-(2-methylquinolin-6-yl)methylhydroxylamine
• CAS No: 2228659-03-6
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6194553
• PubChem ID: 165640497
• Update Time: 2025-06-30

O-(2-methylquinolin-6-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(2-methylquinolin-6-yl)methylhydroxylamine
• EN300-1810324
• O-[(2-methylquinolin-6-yl)methyl]hydroxylamine
• 2228659-03-6

• Inchi： 1S/C11H12N2O/c1-8-2-4-10-6-9(7-14-12)3-5-11(10)13-8/h2-6H,7,12H2,1H3
• InChI Key： YYGROPAAEOQLKA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC2C(=CC=C(C)N=2)C=1)N

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Additional information on O-(2-methylquinolin-6-yl)methylhydroxylamine

O-(2-Methylquinolin-6-yl)methylhydroxylamine: A Comprehensive Overview

The compound O-(2-methylquinolin-6-yl)methylhydroxylamine, identified by the CAS number 2228659-03-6, is a fascinating molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of methylhydroxylamines, which are known for their versatile reactivity and utility in organic synthesis. The structure of this compound comprises a quinoline ring system substituted with a methyl group at the 2-position and a hydroxylamine moiety attached via a methylene group at the 6-position. This unique combination of functional groups makes it an intriguing subject for both fundamental and applied studies.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of O-(2-methylquinolin-6-yl)methylhydroxylamine. One notable approach involves the reaction of 2-methylquinoline derivatives with hydroxylamine sources under specific reaction conditions. These methods not only enhance the efficiency of synthesis but also pave the way for the exploration of related compounds with similar structural features. The ability to fine-tune the substituents on the quinoline ring has opened up new possibilities for tailoring the physicochemical properties of these compounds, making them suitable for diverse applications.

The pharmacological properties of methylhydroxylamine derivatives have been a focal point of recent studies. Researchers have demonstrated that such compounds exhibit potential bioactivity, particularly in the context of enzyme inhibition and cellular signaling modulation. For instance, studies have shown that O-(2-methylquinolin-6-yl)methylhydroxylamine can interact with key biological targets, suggesting its role in therapeutic interventions. These findings underscore the importance of further investigations into its mechanism of action and potential therapeutic applications.

In addition to its biological relevance, this compound has also garnered attention in materials science. The quinoline-based structure provides a rigid framework that can be exploited for designing functional materials, such as sensors or catalysts. Recent research has highlighted its potential as a precursor for advanced materials with tailored electronic properties, further expanding its utility beyond traditional chemical applications.

The environmental impact and sustainability aspects of synthesizing O-(2-methylquinolin-6-yl)methylhydroxylamine are also areas of growing interest. Green chemistry approaches, including the use of renewable feedstocks and energy-efficient reaction conditions, are being explored to minimize the ecological footprint associated with its production. These efforts align with global initiatives aimed at promoting sustainable chemical practices.

In conclusion, O-(2-methylquinolin-6-yl)methylhydroxylamine stands as a prime example of how innovative chemical design can lead to compounds with multifaceted applications. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in both academic research and industrial development. As research continues to unfold, this compound is likely to contribute significantly to various domains, from drug discovery to materials innovation.